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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238 Get Quote

Following a comprehensive review of available scientific literature and chemical databases, it

has been determined that there is currently no published research detailing the use of 2-
Phenylazocane as a ligand in catalysis.

While 2-Phenylazocane is a known chemical compound, identified by the CAS Number

1379168-02-1 and the molecular formula C13H19N[1], searches for its application in catalytic

processes did not yield any specific results. The current body of scientific literature does not

contain studies, protocols, or quantitative data on its performance as a ligand in any form of

catalysis.

Research into related areas, such as the synthesis and application of other azocane

derivatives, is an active field of chemical science[2][3]. However, these studies do not

specifically mention the 2-phenyl substituted variant in a catalytic context.

Conclusion:

The use of 2-Phenylazocane as a ligand in catalysis appears to be a novel and unexplored

area of research. Consequently, the core requirements for this topic—including the creation of

detailed application notes, experimental protocols, quantitative data tables, and visualizations

of catalytic pathways—cannot be fulfilled due to the absence of foundational data in the public

domain. Researchers and drug development professionals interested in this specific molecule

may need to conduct exploratory research to determine its potential as a catalytic ligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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